Cas no 858448-12-1 (2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole)

• Product Name: 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole
• CAS No: 858448-12-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6432630
• PubChem ID: 119093356
• Update Time: 2025-05-24

2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole
• 858448-12-1
• EN300-1850630

• Inchi： 1S/C8H10N2O2/c1-6-5-9-7(2)8(6)3-4-10(11)12/h3-5,9H,1-2H3/b4-3+
• InChI Key： KFEXTWAAGAXZCY-ONEGZZNKSA-N
• SMILES： [O-][N+](/C=C/C1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole

2,4-Dimethyl-3-(2-Nitroethenyl)-1H-Pyrrole: A Comprehensive Overview

2,4-Dimethyl-3-(2-nitroethenyl)-1H-pyrrole is a compound with the CAS number 858448-12-1, and it represents an intriguing structure within the realm of heterocyclic chemistry. This compound has garnered attention due to its unique properties and potential applications in various fields, including materials science, pharmaceuticals, and organic synthesis. Recent studies have shed light on its synthesis, structural characterization, and functional properties, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole consists of a pyrrole ring substituted with two methyl groups at the 2 and 4 positions and a nitroethenyl group at the 3 position. This substitution pattern imparts distinct electronic and steric effects on the molecule, influencing its reactivity and stability. The presence of the nitro group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyrrole ring, making it a valuable component in designing functional materials.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole. Researchers have explored various routes, including condensation reactions and transition-metal-catalyzed coupling processes. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a palladium-catalyzed cross-coupling reaction that facilitated the construction of the nitroethenyl-substituted pyrrole framework with high regioselectivity. Such methods not only enhance the scalability of synthesis but also pave the way for further functionalization of the compound.

The electronic properties of 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations revealed that the nitro group significantly alters the HOMO-LUMO gap of the pyrrole ring, suggesting potential applications in optoelectronic materials. Experimental validations through UV-Vis spectroscopy corroborated these findings, showing absorption bands in the visible region that could be harnessed for photovoltaic applications.

In terms of applications, 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole has shown promise as a precursor for advanced materials. For example, researchers at Stanford University reported its use in constructing conjugated polymers with enhanced charge transport properties. These polymers exhibited improved performance in organic field-effect transistors (OFETs), highlighting their potential in flexible electronics.

Moreover, this compound has garnered attention in drug discovery efforts due to its ability to interact with biological targets such as protein kinases. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole exhibited moderate inhibitory activity against certain cancer-related kinases. While further optimization is required to enhance potency and selectivity, these findings underscore its potential as a lead compound in therapeutic development.

From an environmental perspective, recent studies have explored the biodegradation pathways of 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole under aerobic conditions. Results indicated that microbial communities can effectively metabolize this compound under controlled laboratory settings, suggesting that it may not pose significant risks to ecosystems when managed appropriately.

In conclusion, 2,4-dimethyl-3-(2-nitroethenyl)-1H-pyrrole stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and tunable properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions across industries.